Cas no 30460-36-7 (Grayanotox-15-ene-3,5,6,10,14-pentol,(3b,6b,14R)- (9CI))

• Product Name: Grayanotox-15-ene-3,5,6,10,14-pentol,(3b,6b,14R)- (9CI)
• CAS No: 30460-36-7
• MF: C₂₀H₃₂O₅
• MW: 352.465086936951
• CID: 314052
• PubChem ID: 169165
• Update Time: 2025-04-19

Grayanotox-15-ene-3,5,6,10,14-pentol,(3b,6b,14R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Grayanotox-15-ene-3,5,6,10,14-pentol,(3b,6b,14R)- (9CI)
• Grayanotox-15-ene-3,5,6,10,14-pentol, (3-beta,6-beta,14R)-
• 7,9a-Methano-9aH-cyclopenta(b)heptalene-2,4,11,11a-beta,12(1H)-pentol, 2a,3,3a-alpha,4,4a-beta,5,6,7-beta,10,11a-decahydro-1,1,4-beta,8-tetramethyl-
• Grayanotox-15-ene-3,5,6,10,14-pentol
• Grayanotoxin VI
• 30460-36-7
• NS00093894
• DTXSID70952789

• Inchi： 1S/C20H32O5/c1-10-8-19-9-15(22)20(25)13(7-14(21)17(20,2)3)18(4,24)12(19)6-5-11(10)16(19)23/h8,11-16,21-25H,5-7,9H2,1-4H3/t11?,12-,13-,14-,15+,16-,18+,19?,20-/m0/s1
• InChI Key： QFHZVMRENQIMQT-PUVSMECCSA-N
• SMILES： O[C@]12[C@@H](CC34C=C(C)C(CC[C@H]3[C@](C)([C@@H]1C[C@@H](C2(C)C)O)O)[C@@H]4O)O

Computed Properties

• Exact Mass: 352.22497412g/mol
• Monoisotopic Mass: 352.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Grayanotox-15-ene-3,5,6,10,14-pentol,(3b,6b,14R)- (9CI) Security Information

• Hazardous Material transportation number：3172
• HazardClass：6.1(a)
• PackingGroup：I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Grayanoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Grayanoids